Cas no 1123-97-3 (2H-Benzimidazol-2-one,octahydro-)

• Product Name: 2H-Benzimidazol-2-one,octahydro-
• CAS No: 1123-97-3
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 202832
• PubChem ID: 24862640
• Update Time: 2025-05-26

2H-Benzimidazol-2-one,octahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,octahydro-
• cis-Octahydro-2H-benzimidazol-2-one
• 4,5,6,7-Tetrahydrobenzimidazolidin-2-one
• 4,5-Cycloheximidazol-2-on
• hexahydro-1H-benzo[d]imidazol-2(3H)-one
• hexahydro-2-benzimidazolinon
• hexahydro-2-benzimidazolinone
• octahydro-2h-benzimidazol-2-on
• Octahydro-2H-benzimidazol-2-one
• Octahydro-benzimidazol-2-on
• octahydro-benzimidazol-2-one
• octahydro-benzoimidazol-2-one
• DTXSID10920725
• 2H-Benzimidazol-2-one, octahydro-
• SCHEMBL2881411
• 3a,4,5,6,7,7a-Hexahydro-1H-benzimidazol-2-ol
• 4,5-tetramethylene-2-imidazolinone
• AKOS006351713
• 1,3,3a,4,5,6,7,7a-octahydrobenzimidazol-2-one
• 2-Benzimidazolinone, hexahydro-
• 1123-97-3
• RWIIUBCMPVZLBA-UHFFFAOYSA-N

• MDL： MFCD00134315
• Inchi： 1S/C7H12N2O/c10-7-8-5-3-1-2-4-6(5)9-7/h5-6H,1-4H2,(H2,8,9,10)
• InChI Key： RWIIUBCMPVZLBA-UHFFFAOYSA-N
• SMILES： O=C1NC2CCCCC2N1

Computed Properties

• Exact Mass: 140.09500
• Monoisotopic Mass: 140.094963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.5
• Topological Polar Surface Area: 41.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.084
• Melting Point: 149-152 °C (lit.)
• Boiling Point: 218-220 °C/14 mmHg(lit.)
• Flash Point: 181.2°C
• Refractive Index: 1.486
• PSA: 41.13000
• LogP: 1.26800
• Solubility: Not determined

2H-Benzimidazol-2-one,octahydro- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• RTECS：DE2110000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 2H-Benzimidazol-2-one,octahydro-

Chemical Profile of 2H-Benzimidazol-2-one,octahydro- (CAS No. 1123-97-3)

The compound 2H-Benzimidazol-2-one,octahydro-, identified by the CAS number 1123-97-3, represents a significant molecule in the realm of pharmaceutical chemistry and medicinal research. This bicyclic heterocyclic structure, characterized by a benzimidazole core with an octahydro substitution, has garnered attention due to its versatile biological activities and potential therapeutic applications. The benzimidazole scaffold is renowned for its presence in numerous pharmacologically active agents, including those used in anticancer, antiviral, and antimicrobial therapies.

In recent years, the exploration of 2H-Benzimidazol-2-one,octahydro- has been intensified by its demonstrated efficacy in modulating various biological pathways. Specifically, studies have highlighted its role as a promising scaffold for developing inhibitors targeting enzymes involved in metabolic disorders. The octahydro substitution on the benzimidazole ring introduces conformational flexibility, enabling the molecule to interact with biological targets with high specificity. This feature has made it a valuable candidate for drug design, particularly in addressing complex diseases where precise molecular interactions are crucial.

One of the most compelling aspects of 2H-Benzimidazol-2-one,octahydro- is its potential in oncology research. Preclinical studies have indicated that derivatives of this compound exhibit inhibitory effects on kinases and other enzymes overexpressed in cancer cells. The benzimidazole moiety’s ability to form stable hydrogen bonds with key residues in protein targets enhances its binding affinity. Furthermore, the octahydro group contributes to solubility and metabolic stability, making it an attractive candidate for further development into novel chemotherapeutic agents.

The pharmacokinetic profile of 2H-Benzimidazol-2-one,octahydro- has also been extensively studied. Research suggests that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when administered orally or intravenously. These characteristics are critical for ensuring therapeutic efficacy while minimizing side effects. The molecule’s stability under physiological conditions further supports its potential as a drug candidate.

Advances in computational chemistry have accelerated the discovery of novel derivatives of 2H-Benzimidazol-2-one,octahydro-. Molecular modeling techniques have been employed to predict binding affinities and optimize structural features for improved biological activity. These computational approaches have complemented experimental efforts, enabling researchers to design molecules with enhanced potency and selectivity.

Recent clinical trials have begun to explore the therapeutic potential of compounds derived from 2H-Benzimidazol-2-one,octahydro- in treating inflammatory diseases. Initial results suggest that these derivatives modulate inflammatory pathways by inhibiting key cytokines and enzymes. This has opened up new avenues for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2H-Benzimidazol-2-one,octahydro- has also seen significant advancements. Modern synthetic methodologies have enabled the efficient production of this compound and its derivatives on an industrial scale. These methods focus on minimizing waste and maximizing yield while adhering to green chemistry principles.

The future prospects for 2H-Benzimidazol-2-one,octahydro- are promising, with ongoing research aimed at uncovering new therapeutic applications. Collaborative efforts between academia and industry are expected to drive innovation in this field. As our understanding of biological mechanisms continues to evolve, so too will the applications of this versatile compound.